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Compound of Interest

Compound Name: (Z)-1,4-dibromobut-2-ene

Cat. No.: B095314 Get Quote

Disclaimer: Specific safety data and disposal procedures for (Z)-1,4-dibromobut-2-ene are not

readily available. The following guidance is based on information for the closely related (E)-

isomer and general best practices for the disposal of reactive halogenated organic compounds.

It is imperative to consult with your institution's environmental health and safety (EHS)

department for specific disposal requirements.

This document provides essential safety and logistical information for the proper disposal of

(Z)-1,4-dibromobut-2-ene, targeting researchers, scientists, and drug development

professionals. The procedural guidance aims to ensure safe handling and compliance with

standard laboratory safety protocols.

Immediate Safety and Handling Precautions
(Z)-1,4-dibromobut-2-ene is a reactive allylic bromide and should be handled with extreme

caution.[1] It is crucial to wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat. All handling should be performed in a

well-ventilated chemical fume hood.[2][3][4][5] Avoid contact with skin and eyes, and prevent

inhalation of vapors.[2][3][4][5] This compound is incompatible with strong oxidizing agents and

strong bases.[6][7][8]

Quantitative Data and Physical Properties
Due to the limited availability of specific data for the (Z)-isomer, the following table includes

information for both isomers where available, with the understanding that their physical
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properties and hazards are likely to be very similar.

Property Value Source

Chemical Name (Z)-1,4-dibromobut-2-ene PubChem

Synonyms cis-1,4-dibromo-2-butene PubChem

CAS Number 6974-12-5 PubChem

Molecular Formula C4H6Br2 PubChem

Molecular Weight 213.90 g/mol PubChem

Appearance
White to light yellow crystalline

powder
ChemicalBook

Melting Point 48-51 °C (lit.) LookChem

Boiling Point 203 °C at 760 mmHg (lit.) LookChem

Flash Point 71.9 °C LookChem

Density 1.867 g/cm³ LookChem

Solubility Insoluble in water [6][7][8]

Storage 0-6°C, light-sensitive LookChem

Experimental Protocol for Small Spill Neutralization
This protocol is adapted from guidelines for the (E)-isomer and should only be performed by

trained personnel.

Materials:

Activated charcoal adsorbent[9]

60-70% ethanol[8]

Sealable containers for waste disposal

Appropriate PPE (chemical-resistant gloves, safety goggles, lab coat, respirator if necessary)
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Procedure:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated, preferably within a chemical fume hood.[9]

Containment: If it is safe to do so, prevent the spill from spreading.

Absorption: For small spills, cover the area with an activated charcoal adsorbent.[9]

Alternatively, you can dampen the solid spill material with 60-70% ethanol and transfer the

dampened material to a suitable container.[8]

Collection: Use absorbent paper dampened with 60-70% ethanol to pick up any remaining

material.[8]

Packaging: Place all contaminated materials (adsorbent, paper towels, gloves, etc.) into a

sealable, labeled container for hazardous waste disposal.

Decontamination: Wash the spill area with a soap and water solution.

Disposal: The sealed container with the absorbed material should be treated as hazardous

waste and disposed of through your institution's EHS-approved waste stream.

Disposal Workflow
The proper disposal of (Z)-1,4-dibromobut-2-ene follows the general principles for reactive

halogenated organic waste. The primary method of disposal is through a licensed professional

waste disposal service, often involving incineration.
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Disposal Workflow for (Z)-1,4-dibromobut-2-ene

Initial Assessment

Small Quantities (Lab Scale)

Large Quantities / Bulk

Final Disposal

Unused or Contaminated (Z)-1,4-dibromobut-2-ene

Assess Quantity of Waste

Small Spill or Residue

Small

Bulk Material or Large Spill

Large

Neutralize/Decontaminate (if feasible and safe)

Collect in Labeled, Sealed Container

Contact Environmental Health & Safety (EHS)

Securely Package in Original or Approved Container

Segregate as Halogenated Organic Waste

Transfer to Licensed Waste Disposal Facility

Proper Disposal (e.g., Incineration)

Click to download full resolution via product page

Caption: Logical workflow for the disposal of (Z)-1,4-dibromobut-2-ene.
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Waste Treatment Methods
Incineration: The recommended method for the disposal of (Z)-1,4-dibromobut-2-ene is to

dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber. This should be performed by a licensed

professional waste disposal service.

Landfill: Disposal in a landfill is not a suitable method for this compound.

Sewer System: Do not dispose of (Z)-1,4-dibromobut-2-ene down the drain.

Contaminated Packaging
Dispose of contaminated packaging as unused product. Ensure containers are empty before

disposal and follow the same hazardous waste stream as the chemical itself.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and environmentally responsible disposal of (Z)-1,4-dibromobut-2-ene. Always prioritize safety

and consult with your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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